Ethyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate

• IUPAC Name: ethyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate
• InChI: InChI=1S/C26H23N3O7/c1-2-35-26(32)18-12-17(13-21(14-18)29(33)34)25(31)27-19-15-24(30)28(16-19)20-8-10-23(11-9-20)36-22-6-4-3-5-7-22/h3-14,19H,2,15-16H2,1H3,(H,27,31)
• InChI Key: ZNRJEISEQYCPBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=C1)C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C26H23N3O7
• Molecular Weight: 489.5 g/mol

Description

Ethyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is commonly referred to as ENOBOSARM or MK-2866 and is classified as a selective androgen receptor modulator (SARM). In recent years, ENOBOSARM has gained attention for its potential use in treating muscle wasting and other conditions.

Mechanism of Action

ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate works by selectively binding to androgen receptors in muscle tissue, which results in increased protein synthesis and muscle growth. Unlike traditional anabolic steroids, ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has a selective action, which means that it targets specific tissues without affecting other tissues in the body. This makes ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate a promising alternative to traditional steroids, which can have serious side effects.
Biochemical and Physiological Effects
ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been shown to have several biochemical and physiological effects on the body. In animal models and human clinical trials, ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been shown to increase muscle mass, improve muscle function, and reduce muscle wasting. ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has also been shown to have a positive effect on bone density and strength.

Advantages and Limitations for Lab Experiments

ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has several advantages for use in lab experiments. Its selective action means that it can be used to study specific tissues without affecting other tissues in the body. ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is also relatively easy to synthesize and has a high purity and yield. However, ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is still a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate. One area of research is the use of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate in the treatment of muscle wasting and other conditions that result in muscle loss. Another area of research is the potential use of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate in the treatment of osteoporosis and other bone-related conditions. ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate may also have potential applications in the field of sports medicine, as a performance-enhancing drug. However, more research is needed to fully understand the potential benefits and risks of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate in these areas.
In conclusion, ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is a promising compound that has gained attention for its potential applications in various fields. Its selective action, ease of synthesis, and high purity make it a promising alternative to traditional steroids. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate involves several steps, including the reaction of 4-phenoxyphenylhydrazine with 5-oxo-1-pyrrolidinecarboxylic acid to form a hydrazone intermediate. This intermediate is then reacted with ethyl 3-nitrobenzoate to form ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate. The synthesis of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been optimized to produce high yields and purity.

Scientific Research Applications

ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been the subject of extensive scientific research due to its potential applications in various fields. One of the most promising applications of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is in the treatment of muscle wasting and other conditions that result in muscle loss. ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been shown to increase muscle mass and improve muscle function in animal models and human clinical trials.